An In-depth Technical Guide to 1-Iodo-3,4-methylenedioxybenzene: Properties, Synthesis, and Applications in Drug Discovery
An In-depth Technical Guide to 1-Iodo-3,4-methylenedioxybenzene: Properties, Synthesis, and Applications in Drug Discovery
For Researchers, Scientists, and Drug Development Professionals
Introduction
1-Iodo-3,4-methylenedioxybenzene, also known as 5-iodo-1,3-benzodioxole, is an iodinated aromatic heterocyclic organic compound. Its chemical structure, featuring a benzodioxole ring substituted with an iodine atom, makes it a versatile synthetic intermediate in the preparation of a variety of biologically active molecules. This technical guide provides a comprehensive overview of its chemical and physical properties, a detailed synthesis protocol, and its applications in the development of therapeutic and imaging agents, with a focus on its role in the synthesis of novel compounds targeting the central nervous system.
Chemical and Physical Properties
1-Iodo-3,4-methylenedioxybenzene is a brown oil at room temperature.[1][2] It is soluble in organic solvents such as chloroform and methanol.[1][2] A summary of its key properties is presented in the table below.
| Property | Value | Reference(s) |
| CAS Number | 5876-51-7 | [3] |
| Molecular Formula | C₇H₅IO₂ | [3] |
| Molecular Weight | 248.02 g/mol | [3] |
| Appearance | Brown Oil | [1][2] |
| Boiling Point | 94 °C | [1][2] |
| Density | 1.91 g/cm³ | [1][2] |
| Flash Point | 111 °C | [1][2] |
| Solubility | Soluble in Chloroform, Methanol | [1][2] |
| Storage Temperature | 2-8°C (protect from light) | [1][2] |
Spectral Data
¹H NMR (400 MHz, CDCl₃): δ 5.96 (s, 2H), 6.59 (d, J = 8.0 Hz, 1H), 7.07-7.20 (m, 2H).[4]
¹³C NMR (100.6 MHz, CDCl₃): δ 82.3, 101.6, 110.6, 117.8, 130.8, 148.0, 148.8.[4]
Mass Spectrum (EI): m/z (%): 247.95 (100) [M]⁺.[4]
Infrared Spectrum: Available through the NIST WebBook.[5]
Synthesis of 1-Iodo-3,4-methylenedioxybenzene
A common and effective method for the synthesis of 1-Iodo-3,4-methylenedioxybenzene is the direct iodination of 1,3-benzodioxole.
Experimental Protocol
Materials:
-
1,3-Benzodioxole
-
N-Iodosuccinimide (NIS)
-
Acetic Acid
-
Saturated aqueous sodium bicarbonate solution
-
Aqueous sodium thiosulfate solution
-
Chloroform
-
Anhydrous sodium sulfate
-
Hexane
-
Silica gel
Procedure:
-
Under an argon atmosphere, a 1 L flask is charged with N-iodosuccinimide (14.8 g, 66.0 mmol), 1,3-benzodioxole (6.31 mL, 55.0 mmol), and acetic acid (470 mL).
-
The reaction mixture is stirred at room temperature for 65 hours.
-
Upon completion of the reaction, the acetic acid is removed by distillation under reduced pressure.
-
The residue is neutralized with a saturated aqueous sodium bicarbonate solution.
-
Aqueous sodium thiosulfate and chloroform are added to the mixture to separate the organic layer.
-
The aqueous layer is further extracted with chloroform.
-
The organic layers are combined, dried with anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product.
-
The crude product is purified by silica gel column chromatography using hexane as the eluent to afford 5-iodo-1,3-benzodioxole as a colorless liquid (11.3 g, 45.7 mmol, 83% yield).[2]
Applications in Drug Development
1-Iodo-3,4-methylenedioxybenzene serves as a crucial building block in the synthesis of various biologically active compounds, including potential antiviral and antitumor agents.[2] Its utility stems from the reactivity of the carbon-iodine bond, which allows for the facile introduction of diverse functional groups through cross-coupling reactions such as Suzuki, Heck, and Sonogashira couplings.
Synthesis of SPECT Imaging Agents for the NMDA Receptor NR2B Subtype
A significant application of derivatives of 1-Iodo-3,4-methylenedioxybenzene is in the development of radiolabeled ligands for in vivo imaging of specific receptor subtypes in the brain. The following section details the synthesis of radio-iodinated benzimidazoles as potential Single Photon Emission Computed Tomography (SPECT) imaging agents for the NR2B subtype of the N-methyl-D-aspartate (NMDA) receptor. While the specific synthesis starts from a benzyl iodide, this intermediate is readily accessible from 1-Iodo-3,4-methylenedioxybenzene via subsequent reactions.
This protocol describes the synthesis of a key benzimidazole derivative, which can be radiolabeled for SPECT imaging.
Materials:
-
4-(4-iodobenzyl)piperidine (synthesized from 1-iodo-4-methylbenzene, a related starting material)
-
2-chloromethyl-5-methoxy-1H-benzimidazole
-
Potassium carbonate
-
N,N-Dimethylformamide (DMF)
-
Hydrobromic acid (HBr)
Procedure:
-
A mixture of 4-(4-iodobenzyl)piperidine, 2-chloromethyl-5-methoxy-1H-benzimidazole, and potassium carbonate in DMF is stirred at room temperature.
-
After the reaction is complete, the mixture is worked up to isolate the methoxy-protected benzimidazole derivative.
-
The methoxy group is then deprotected by heating with hydrobromic acid to yield the final product, 2-{[4-(4-iodobenzyl)piperidin-1-yl]methyl}benzimidazol-5-ol.[3]
Radiolabeling for SPECT Imaging:
The non-radioactive iodo-compound serves as a standard and precursor for the synthesis of the corresponding radio-iodinated SPECT imaging agent. The radiolabeling is typically achieved by isotopic exchange or by starting from a suitable precursor like a tributyltin derivative.[3]
Biological Evaluation:
The synthesized compounds are evaluated for their affinity and selectivity for the NR2B subtype of the NMDA receptor through in vitro binding assays using radiolabeled ligands like [³H]ifenprodil.[3] Promising candidates are then evaluated in vivo in animal models to determine their brain uptake and regional distribution.[3]



